![molecular formula C11H6Cl2N2O4 B1392309 3-(Chloromethyl)-4-[(2-chloro-5-nitrophenyl)methylidene]-1,2-oxazol-5-one CAS No. 1142198-84-2](/img/structure/B1392309.png)
3-(Chloromethyl)-4-[(2-chloro-5-nitrophenyl)methylidene]-1,2-oxazol-5-one
Overview
Description
3-(Chloromethyl)-4-[(2-chloro-5-nitrophenyl)methylidene]-1,2-oxazol-5-one, also known as CMCP, is a synthetic organic compound that has been widely studied due to its potential applications in scientific research. CMCP is a stable, low-toxicity compound that has a wide range of applications in organic synthesis and biochemistry.
Scientific Research Applications
Organic Synthesis and Reaction Studies
Synthesis of N-Substituted 2-(Aminomethyl)oxazoles : A study by Ibata & Isogami (1989) described the BF3-catalyzed reaction of substituted α-diazoacetophenones with chloroacetonitrile to yield 5-aryl-2-chloromethyloxazoles, which were further used to synthesize N-substituted 2-(aminomethyl)oxazoles.
Diels–Alder Reactions : Ibata et al. (1986, 1992) investigated the Diels–Alder reactions of 5-methoxy-4-(p-nitrophenyl)oxazoles, yielding various cycloadducts and studying their reaction mechanisms and structures (Ibata, Isogami, Nakano, Nakawa, & Tamura, 1986; Ibata, Isogami, Nakawa, Tamura, Suga, Shi, & Fujieda, 1992).
Photophysical and Nonlinear Optical Behaviour
Study on Nonlinear Optical Properties : Murthy et al. (2013) synthesized and characterized novel oxazolone derivatives to study their third-order nonlinear optical properties, observing excellent optical limiting behaviour at 532 nm (Murthy, Suhasini, Veeraiah, Umesh, Manjunatha, & Christopher, 2013).
Two-Photon Absorption Properties : Rodrigues et al. (2012) explored the two-photon absorption properties of push–pull oxazolone derivatives, finding compounds with high charge transfer and significant two-photon absorption cross-sections (Rodrigues, Mariz, Maçôas, Afonso, & Martinho, 2012).
Immunomodulatory Properties
- Immunomodulatory Effects of Oxazolone Derivatives : Mesaik et al. (2004) synthesized oxazolone derivatives and screened them for various immunomodulatory properties, identifying potent immunomodulators in the series (Mesaik, Rahat, Khan, Zia-ullah, Choudhary, Murad, Ismail, Atta-ur-rahman, & Ahmad, 2004).
Additional Studies
- Photochemistry and Vibrational Spectra : Lopes et al. (2011) investigated the photochemistry and vibrational spectra of matrix-isolated methyl 4-chloro-5-phenylisoxazole-3-carboxylate, studying its photoproducts and reaction mechanisms (Lopes, Nunes, Gómez-Zavaglia, Pinho e Melo, & Fausto, 2011).
properties
IUPAC Name |
3-(chloromethyl)-4-[(2-chloro-5-nitrophenyl)methylidene]-1,2-oxazol-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl2N2O4/c12-5-10-8(11(16)19-14-10)4-6-3-7(15(17)18)1-2-9(6)13/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDIXNKWKXODYHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C=C2C(=NOC2=O)CCl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 53407390 |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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